2-Methylpyridine
2-Methylpyridine
2-methylpyridine is a colorless liquid with a strong, unpleasant odor. Floats on water. Poisonous vapor is produced. (USCG, 1999)
Picolines is a clear colorless liquids with a strong unpleasant odor. Flash point 79 - 97 °F. Less dense than water. Vapors heavier than air. Toxic oxides of nitrogen produced during the combustion of. Used as a solvent and to make other chemicals.
2-methylpyridine is a methylpyridine carrying a methyl substituent at position 2.
2-Methylpyridine is a natural product found in Camellia sinensis, Mentha arvensis, and other organisms with data available.
2-methylpyridine is a metabolite found in or produced by Saccharomyces cerevisiae.
Picolines is a clear colorless liquids with a strong unpleasant odor. Flash point 79 - 97 °F. Less dense than water. Vapors heavier than air. Toxic oxides of nitrogen produced during the combustion of. Used as a solvent and to make other chemicals.
2-methylpyridine is a methylpyridine carrying a methyl substituent at position 2.
2-Methylpyridine is a natural product found in Camellia sinensis, Mentha arvensis, and other organisms with data available.
2-methylpyridine is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
109-06-8
VCID:
VC20811925
InChI:
InChI=1S/C6H7N/c1-6-4-2-3-5-7-6/h2-5H,1H3
SMILES:
CC1=CC=CC=N1
Molecular Formula:
C6H7N
C6H7N
C5H4N(CH3)
C6H7N
C5H4N(CH3)
Molecular Weight:
93.13 g/mol
2-Methylpyridine
CAS No.: 109-06-8
Cat. No.: VC20811925
Molecular Formula: C6H7N
C6H7N
C5H4N(CH3)
Molecular Weight: 93.13 g/mol
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Specification
| Description | 2-methylpyridine is a colorless liquid with a strong, unpleasant odor. Floats on water. Poisonous vapor is produced. (USCG, 1999) Picolines is a clear colorless liquids with a strong unpleasant odor. Flash point 79 - 97 °F. Less dense than water. Vapors heavier than air. Toxic oxides of nitrogen produced during the combustion of. Used as a solvent and to make other chemicals. 2-methylpyridine is a methylpyridine carrying a methyl substituent at position 2. 2-Methylpyridine is a natural product found in Camellia sinensis, Mentha arvensis, and other organisms with data available. 2-methylpyridine is a metabolite found in or produced by Saccharomyces cerevisiae. |
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| CAS No. | 109-06-8 |
| Molecular Formula | C6H7N C6H7N C5H4N(CH3) |
| Molecular Weight | 93.13 g/mol |
| IUPAC Name | 2-methylpyridine |
| Standard InChI | InChI=1S/C6H7N/c1-6-4-2-3-5-7-6/h2-5H,1H3 |
| Standard InChI Key | BSKHPKMHTQYZBB-UHFFFAOYSA-N |
| Impurities | PYRIDINE IS THE MAJOR IMPURITY TO THE DISTILLATE |
| SMILES | CC1=CC=CC=N1 |
| Canonical SMILES | CC1=CC=CC=N1 |
| Boiling Point | 262 to 264 °F at 760 mmHg (NTP, 1992) 293 °F at 760 mmHg (USCG, 1999) 129.4 °C 129.4 - 145.3 °C /individual isomers/ 128-129 °C |
| Colorform | Colorless liquid Colorless liquid /individual isomers/ |
| Flash Point | 97 °F (NTP, 1992) 134 °F (USCG, 1999) 26 °C 102 °F (39 °C)(Open cup) 26 °C c.c. |
| Melting Point | -94 °F (NTP, 1992) 36.3 °F (USCG, 1999) -66.65 °C -66.65 to 3.68 °C /individual isomers/ -70 °C |
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